Cas no 206554-56-5 (tert-butyl N-2-(2-methylprop-2-enamido)ethylcarbamate)

• Product Name: tert-butyl N-2-(2-methylprop-2-enamido)ethylcarbamate
• CAS No: 206554-56-5
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• CID: 1399507
• PubChem ID: 88027440
• Update Time: 2025-10-31

tert-butyl N-2-(2-methylprop-2-enamido)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [2-[(2-methyl-1-oxo-2-propenyl)amino]ethyl]-,1,1-dimethylethyl ester
• Carbamic acid, N-[2-[(2-methyl-1-oxo-2-propen-1-yl)amino]ethyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[2-(2-methylprop-2-enamido)ethyl]carbamate
• tert-butyl N-2-(2-methylprop-2-enamido)ethylcarbamate

• Inchi： 1S/C11H20N2O3/c1-8(2)9(14)12-6-7-13-10(15)16-11(3,4)5/h1,6-7H2,2-5H3,(H,12,14)(H,13,15)
• InChI Key： MUFIBEGYHVQNIM-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCNC(=O)C(C)=C

Additional information on tert-butyl N-2-(2-methylprop-2-enamido)ethylcarbamate

Introduction to Tert-butyl N-2-(2-methylprop-2-enamido)ethylcarbamate (CAS No. 206554-56-5)

Tert-butyl N-2-(2-methylprop-2-enamido)ethylcarbamate, a compound with the CAS number 206554-56-5, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of carbamates, which are widely recognized for their diverse applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a tert-butyl group and an amide linkage, contribute to its unique chemical properties and potential biological activities.

The carbamate functional group in Tert-butyl N-2-(2-methylprop-2-enamido)ethylcarbamate plays a crucial role in its reactivity and interaction with biological targets. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active compounds. The tert-butyl group, on the other hand, enhances the stability of the molecule and influences its solubility characteristics. These attributes make Tert-butyl N-2-(2-methylprop-2-enamido)ethylcarbamate a valuable candidate for further investigation in drug development.

Recent advancements in the field of medicinal chemistry have highlighted the importance of carbamate derivatives in the design of novel therapeutic agents. Studies have demonstrated that carbamates can exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in Tert-butyl N-2-(2-methylprop-2-enamido)ethylcarbamate suggests that it may possess similar bioactivities, making it an attractive subject for further research.

In particular, the amide linkage in this compound is a key feature that contributes to its potential biological activity. Amides are known to interact with various biological targets, including enzymes and receptors, thereby modulating cellular processes. The presence of a 2-methylprop-2-enamido group in Tert-butyl N-2-(2-methylprop-2-enamido)ethylcarbamate may enhance its ability to interact with these targets, leading to desirable pharmacological effects.

Current research in the field of drug discovery has shown that carbamate derivatives can be effective in treating a variety of diseases. For instance, studies have indicated that certain carbamates exhibit potent antiviral activity by inhibiting viral proteases. Similarly, carbamate-based compounds have been found to possess anti-inflammatory properties by modulating inflammatory pathways. Tert-butyl N-2-(2-methylprop-2-enamido)ethylcarbamate could potentially follow this trend, offering new therapeutic possibilities.

The synthesis of Tert-butyl N-2-(2-methylprop-2-enamido)ethylcarbamate involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the carbamate group typically involves reactions such as urea formation or carbamate ester synthesis. The presence of the tert-butyl group necessitates conditions that prevent unwanted side reactions while maintaining the integrity of the desired structure.

One of the key challenges in synthesizing this compound is controlling the regioselectivity of reactions involving the amide linkage. The amide group can undergo various transformations, including nucleophilic substitution and elimination reactions. Careful selection of reaction conditions and reagents is essential to achieve the desired product without significant side products.

Once synthesized, Tert-butyl N-2-(2-methylprop-2-enamido)ethylcarbamate can be subjected to various analytical techniques to confirm its structure and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used for this purpose. These methods provide detailed information about the molecular structure and help ensure that the compound meets the required specifications for further studies.

The potential applications of Tert-butyl N-2-(2-methylprop-2-enamido)ethylcarbamate extend beyond traditional pharmaceuticals. Research has shown that carbamate derivatives can also be used in agrochemicals and industrial applications. For example, certain carbamates exhibit herbicidal properties by inhibiting plant growth regulators. Additionally, carbamate-based compounds have been explored for their potential use as corrosion inhibitors in industrial settings.

In conclusion, Tert-butyl N-2-(2-methylprop-2-enamido)ethylcarbamate (CAS No. 206554-56-5) is a versatile compound with significant potential in pharmaceutical and industrial applications. Its unique structural features, particularly the presence of a tert-butyl group and an amide linkage, contribute to its reactivity and biological activity. Recent research suggests that this compound may exhibit various bioactivities, making it an attractive candidate for further investigation.